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Get Quote

The table below summarizes the core quantitative data for NVP-ADW742:

Property Description / Value

Molecular Weight 453.58 g/mol [1]

CAS No. 475488-23-4 [1]

Chemical
Formula

C₂₈H₃₁N₅O [1]

Primary Target IGF-1R (IC₅₀ = 0.17 µM) [1]

Selectivity >16-fold more potent against IGF-1R than Insulin Receptor (InsR) [1]

Other Targets Minimal activity against HER2, PDGFR, VEGFR-2, Bcr-Abl, c-Kit (IC₅₀ >5 µM) [1]

In Vivo Efficacy 10 mg/kg (twice daily) significantly inhibits tumor growth in mouse xenograft

models [1]

Experimental Protocols and Applications

NVP-ADW742 has been validated in various experimental models, with detailed methodologies for key

assays provided below.
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Cellular Kinase Activity Assay (IGF-1R Autophosphorylation)

This protocol measures the compound's ability to inhibit cellular IGF-1R activation [1].

Cell Line: NWT-21 cells.

Procedure:
Seed cells in 96-well plates and grow to 70-80% confluency.

Starve cells in 0.5% FCS medium for 24 hours.
Pre-incubate with increasing concentrations of NVP-ADW742 for 90 minutes.

Stimulate with IGF-I (10 ng/mL) for 10 minutes at 37°C.
Lyse cells and transfer lysates to ELISA plates pre-coated with IGF-1R capture antibody.

Detect phosphotyrosine levels using an alkaline phosphatase (AP)-labeled anti-
phosphotyrosine antibody and a luminescent substrate.

Measurement: Luminescence is measured, and the IC₅₀ value is calculated.

Cell Proliferation and Viability Assay (MTT Assay)

This method is used to determine the anti-proliferative effects of NVP-ADW742 [1].

Cell Lines: Various cancer cell lines (e.g., multiple myeloma, medulloblastoma, small cell lung
cancer).

Procedure:
Expose cells to various concentrations of NVP-ADW742 (dissolved in DMSO) for 48 hours.

Assess cell survival using MTT or CCK-8 assay kits.
Data Analysis: The IC₅₀ for proliferation is calculated from the dose-response curve. For instance, in

Daoy medulloblastoma cells, the reported IC₅₀ is 11.12 µmol/L [2].

Analysis of Apoptosis and Cell Cycle

This protocol assesses the induction of programmed cell death and cell cycle changes [2] [3].

Method: Fluorescence-Activated Cell Sorting (FACS) analysis.

Staining: Use reagents for Annexin V (apoptosis) and Propidium Iodide (cell cycle).
Procedure:

Treat cells with NVP-ADW742 alone or in combination with other agents (e.g., Temozolomide,
Etoposide).

Harvest cells, stain, and analyze using a flow cytometer.
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Application: This method demonstrated that combining NVP-ADW742 with Temozolomide increased

apoptosis in Daoy cells from 16.18% to 23.20% [2].

Mechanism of Action and Signaling Pathway

NVP-ADW742 exerts its effects by specifically inhibiting the IGF-1R tyrosine kinase. The following

diagram illustrates the core signaling pathway disrupted by this inhibitor.
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Click to download full resolution via product page

The diagram above shows that NVP-ADW742 blocks IGF-1R activation, thereby inhibiting downstream

PI3K/Akt and MAPK signaling pathways, which are critical for cell survival and growth [2] [4] [5].

Synergistic Drug Combinations

Research shows that NVP-ADW742 can sensitize cancer cells to standard chemotherapeutic agents. The

experimental workflow for testing these combinations is outlined below.
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The synergistic effect of NVP-ADW742 with other drugs has been demonstrated across different cancers:
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With Temozolomide: In Daoy medulloblastoma cells, NVP-ADW742 (2 µmol/L) decreased the IC₅₀

of Temozolomide from 452.12 µmol/L to 256.81 µmol/L and enhanced apoptosis [2].
With Etoposide/Carboplatin: NVP-ADW742 synergistically enhanced sensitivity in Small Cell Lung

Cancer (SCLC) cell lines, promoting apoptosis [3].
With STI571 (Imatinib): In SCLC cells with active SCF/Kit autocrine loops, the combination of NVP-
ADW742 and STI571 was superior to either agent alone [5].

Formulation and Storage for Experimental Use

For in vitro and in vivo work, proper preparation of NVP-ADW742 is critical.

Solubility: Soluble in DMSO (up to 22 mg/mL or 48.5 mM) and Ethanol (20 mg/mL). It is insoluble in

water [1].
In Vivo Formulation Example: A validated formulation for animal studies is 5% DMSO, 40%

PEG300, 5% Tween-80, and 50% ddH₂O, yielding a clear solution with a concentration of 1.100
mg/mL (2.43 mM) [1].

Storage: Upon receipt, store the product as directed by the supplier. Use fresh, dry DMSO for
solubility, as moisture absorption can reduce solubility [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Key Chemical and Pharmacological Data]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548342#nvp-adw742-sdf-file]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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